Cas no 946224-17-5 (N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide)

• Product Name: N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide
• CAS No: 946224-17-5
• MF: C₁₉H₁₇FN₂O₃S
• MW: 372.413286924362
• CID: 6604954
• PubChem ID: 16936021
• Update Time: 2025-05-20

N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide
• 1H-Indole-1-acetamide, N-cyclopropyl-3-[(4-fluorophenyl)sulfonyl]-
• N-cyclopropyl-2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]acetamide
• N-cyclopropyl-2-(3-((4-fluorophenyl)sulfonyl)-1H-indol-1-yl)acetamide
• N-cyclopropyl-2-[3-(4-fluorophenyl)sulfonylindol-1-yl]acetamide
• AKOS024646767
• F2407-0808
• 946224-17-5

• Inchi： 1S/C19H17FN2O3S/c20-13-5-9-15(10-6-13)26(24,25)18-11-22(12-19(23)21-14-7-8-14)17-4-2-1-3-16(17)18/h1-6,9-11,14H,7-8,12H2,(H,21,23)
• InChI Key： KHKMGIFFJVBVSV-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CC2)=O)C2=C(C=CC=C2)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 372.09439174g/mol
• Monoisotopic Mass: 372.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 654.0±45.0 °C(Predicted)
• pka: 15.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide

Introduction to N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide (CAS No. 946224-17-5)

N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide, a compound with the CAS number 946224-17-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopropyl group and a 4-fluorobenzenesulfonyl moiety, contribute to its unique chemical properties and biological activities.

The indole core of N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide is a well-documented pharmacophore in medicinal chemistry. Indole derivatives have been extensively studied for their role in various biological processes, including modulation of neurotransmitter systems, inhibition of enzymes, and interaction with receptors. The specific substitution pattern in this compound, including the acetamide functional group, further enhances its potential as a lead compound for drug discovery.

Recent research has highlighted the importance of fluorinated aromatic rings in pharmaceutical compounds due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The incorporation of a 4-fluorobenzenesulfonyl group in N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide is particularly noteworthy, as it may contribute to enhanced binding interactions with target proteins. This feature makes the compound an attractive candidate for further exploration in the development of novel therapeutic agents.

The cyclopropyl group is another key structural element that influences the biological activity of this molecule. Cyclopropyl-substituted compounds are known to exhibit improved bioavailability and reduced metabolic degradation. This structural motif has been successfully employed in various drug candidates, demonstrating its utility in enhancing pharmacological properties. The combination of the cyclopropyl and fluorobenzenesulfonyl groups in N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide suggests that it may possess unique pharmacological characteristics that warrant further investigation.

In the context of current pharmaceutical research, there is a growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide has shown promise as a potential inhibitor of certain enzymes due to its structural features. Specifically, the presence of the indole ring and the sulfonyl group suggests that it may interact with enzymes such as cytochrome P450 family members or other membrane-bound receptors. These interactions could lead to the development of new treatments for various diseases, including inflammatory disorders and neurological conditions.

The synthesis and characterization of N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide have been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. The use of fluorinated intermediates has been particularly beneficial in achieving the desired substitution pattern on the indole core. These synthetic advancements contribute to the feasibility of large-scale production, which is crucial for preclinical and clinical studies.

Evaluation of the biological activity of N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit specific enzymatic targets with high selectivity. This selectivity is critical for minimizing side effects and improving patient outcomes. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at relevant doses, suggesting its potential for safe clinical use.

The impact of fluorine atoms on the pharmacokinetic properties of pharmaceutical compounds cannot be overstated. Fluorine substitution can significantly alter metabolic pathways, leading to increased bioavailability and reduced clearance rates. In the case of N-cyclopropyl-2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-ylacetamide, the presence of a fluorine atom at the para position of the benzenesulfonyl group likely contributes to these favorable pharmacokinetic characteristics. This feature makes the compound an attractive candidate for further development as a therapeutic agent.

The indole scaffold is known for its versatility in drug design due to its ability to interact with various biological targets through multiple binding modes. The structural flexibility of indole derivatives allows them to adapt to different receptor conformations, enhancing their binding affinity and efficacy. In N-cyclopropyl-2-3-(4-fluorobenzenesuliony-l)indol-l -yI acetamide, this flexibility is further enhanced by the presence of both cycIopropyI and sulfonyI substituents, which can modulate interactions with biological targets.

Ongoing research aims to explore additional therapeutic applications for N-cycIopropyll -23(4 -fluorborenesulfonv) - IH -ind01 - 11 acetarnide by investigating its interactions with other biological targets and disease pathways. The compound's unique structural features make it a valuable tool for understanding drug-receptor interactions and developing novel therapeutic strategies. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical applications that benefit patients worldwide.